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Compound of Interest

Compound Name: 6-Aminopicolinic acid

Cat. No.: B188573

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 6-
Aminopicolinic acid (also known as 6-Aminopyridine-2-carboxylic acid), a key intermediate in
the synthesis of various biologically active molecules. Adherence to these guidelines is crucial
for ensuring a safe laboratory environment.

Chemical Identification

Identifier Value

Chemical Name 6-Aminopicolinic acid

6-Aminopyridine-2-carboxylic acid, 6-Amino-2-

Synonyms picolinic acid

CAS Number 23628-31-1

Molecular Formula CesHsN202

Molecular Weight 138.12 g/mol

Appearance White to off-white or pale cream solid powder

Hazard Identification and Classification
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6-Aminopicolinic acid is classified as hazardous. The following table summarizes its GHS
hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory Category 3 o
o irritation
tract irritation)

Signal Word: Warning
Hazard Pictograms:

laalt text

Toxicological Information

The toxicological properties of 6-Aminopicolinic acid have not been fully investigated.[1]

Acute Toxicity: No specific LD50 (oral, dermal) or LC50 (inhalation) data is currently available
for 6-Aminopicolinic acid. However, it is classified as harmful if swallowed.

Chronic Toxicity: Information on the long-term health effects of exposure to this compound is
not available.

First-Aid Measures

Immediate medical attention is recommended in case of significant exposure. Follow the
protocols outlined below.

Experimental Protocol: First-Aid Procedures
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1. Eye Contact: 1.1. Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. 1.2. Remove contact lenses if present and
easy to do. Continue rinsing. 1.3. Seek immediate medical attention.

2. Skin Contact: 2.1. Immediately remove all contaminated clothing. 2.2. Wash the affected
area with plenty of soap and water for at least 15 minutes. 2.3. If skin irritation occurs, seek
medical advice/attention. 2.4. Wash contaminated clothing before reuse.

3. Inhalation: 3.1. Remove the individual from the exposure area to fresh air immediately. 3.2. If
breathing is difficult, administer oxygen. 3.3. If the individual is not breathing, give artificial
respiration. 3.4. Seek immediate medical attention.

4. Ingestion: 4.1. Do NOT induce vomiting. 4.2. If the person is conscious and alert, rinse their
mouth with water and give 2-4 cupfuls of water or milk to drink. 4.3. Never give anything by
mouth to an unconscious person. 4.4. Seek immediate medical attention.

First-Aid Procedures
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First-Aid Workflow for 6-Aminopicolinic Acid Exposure.
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Fire-Fighting Measures

Extinguishing Media:

o Suitable: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.
e Unsuitable: No information available.

Specific Hazards:

« During a fire, irritating and highly toxic gases such as nitrogen oxides and carbon monoxide
may be generated by thermal decomposition.

Protective Equipment:

o Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH
(approved or equivalent), and full protective gear.

Accidental Release Measures
Experimental Protocol: Spill Cleanup

1. Personal Precautions: 1.1. Evacuate personnel from the immediate area. 1.2. Ensure
adequate ventilation. 1.3. Avoid breathing dust. 1.4. Wear appropriate personal protective
equipment (PPE) as specified in Section 7.

2. Environmental Precautions: 2.1. Prevent the spill from entering drains, sewers, or

waterways.

3. Methods for Containment and Cleaning Up: 3.1. For a dry spill, carefully sweep up the
material, avoiding dust generation. 3.2. Place the swept material into a suitable, labeled
container for disposal. 3.3. Clean the spill area thoroughly with soap and water. 3.4. Dispose of
waste material in accordance with local, state, and federal regulations.
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Spill Event
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [6-Aminopicolinic Acid: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188573#6-aminopicolinic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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